Cas no 2418710-90-2 (tert-butyl 4-5-(aminomethyl)-3-ethynyl-2-methylphenylpiperazine-1-carboxylate)

• Product Name: tert-butyl 4-5-(aminomethyl)-3-ethynyl-2-methylphenylpiperazine-1-carboxylate
• CAS No: 2418710-90-2
• MF: C₁₉H₂₇N₃O₂
• MW: 329.436584711075
• CID: 5678939
• PubChem ID: 165773292
• Update Time: 2025-07-19

tert-butyl 4-5-(aminomethyl)-3-ethynyl-2-methylphenylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2418710-90-2
• EN300-26627820
• tert-butyl 4-[5-(aminomethyl)-3-ethynyl-2-methylphenyl]piperazine-1-carboxylate
• tert-butyl 4-5-(aminomethyl)-3-ethynyl-2-methylphenylpiperazine-1-carboxylate

• Inchi： 1S/C19H27N3O2/c1-6-16-11-15(13-20)12-17(14(16)2)21-7-9-22(10-8-21)18(23)24-19(3,4)5/h1,11-12H,7-10,13,20H2,2-5H3
• InChI Key： RQWUXDWTMXBDQO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C2C=C(CN)C=C(C#C)C=2C)CC1)=O

Computed Properties

• Exact Mass: 329.21032711g/mol
• Monoisotopic Mass: 329.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.8Ų

Additional information on tert-butyl 4-5-(aminomethyl)-3-ethynyl-2-methylphenylpiperazine-1-carboxylate

Comprehensive Overview of tert-butyl 4-5-(aminomethyl)-3-ethynyl-2-methylphenylpiperazine-1-carboxylate (CAS No. 2418710-90-2)

The compound tert-butyl 4-5-(aminomethyl)-3-ethynyl-2-methylphenylpiperazine-1-carboxylate (CAS No. 2418710-90-2) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique structural features, including a piperazine ring, an ethynyl group, and a tert-butyl carboxylate moiety, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially those targeting neurological and metabolic disorders.

One of the key reasons for the growing interest in tert-butyl 4-5-(aminomethyl)-3-ethynyl-2-methylphenylpiperazine-1-carboxylate is its versatility in organic synthesis. The presence of both an aminomethyl and an ethynyl group allows for diverse chemical modifications, making it a valuable intermediate in the creation of novel compounds. Recent studies have highlighted its potential in the development of small-molecule inhibitors and receptor modulators, which are critical in addressing conditions such as anxiety, depression, and neurodegenerative diseases. This aligns with current trends in the pharmaceutical industry, where there is a strong focus on precision medicine and targeted therapies.

From a synthetic chemistry perspective, the tert-butyl protecting group in tert-butyl 4-5-(aminomethyl)-3-ethynyl-2-methylphenylpiperazine-1-carboxylate plays a pivotal role in ensuring the stability of the molecule during complex reactions. This feature is particularly advantageous in multi-step syntheses, where protecting groups are essential to prevent unwanted side reactions. Additionally, the piperazine core is a common motif in many FDA-approved drugs, further underscoring the relevance of this compound in modern drug design. Researchers are also investigating its potential in click chemistry applications, leveraging the ethynyl group for bioorthogonal reactions.

The pharmacological properties of tert-butyl 4-5-(aminomethyl)-3-ethynyl-2-methylphenylpiperazine-1-carboxylate are another area of active exploration. Preliminary data suggest that its derivatives may exhibit blood-brain barrier permeability, a highly desirable trait for central nervous system (CNS) therapeutics. This has led to increased interest in its use for developing neuroprotective agents and cognitive enhancers. Furthermore, the compound's structural flexibility allows for the incorporation of various pharmacophores, enabling the fine-tuning of biological activity and selectivity.

In the context of green chemistry and sustainable synthesis, tert-butyl 4-5-(aminomethyl)-3-ethynyl-2-methylphenylpiperazine-1-carboxylate offers opportunities for optimizing reaction conditions to reduce waste and improve efficiency. Researchers are exploring catalytic methods and solvent-free approaches to enhance the environmental profile of its synthesis. This aligns with the broader industry shift toward eco-friendly manufacturing practices, which are increasingly demanded by regulatory agencies and consumers alike.

Another emerging application of this compound lies in the field of chemical biology, where it is used as a probe to study biological systems. Its ability to interact with specific proteins or enzymes makes it a valuable tool for understanding disease mechanisms and identifying new therapeutic targets. The aminomethyl group, in particular, can be functionalized to introduce fluorescent or affinity tags, enabling advanced imaging and detection techniques. This has opened new avenues for high-throughput screening and drug repurposing initiatives.

As the demand for innovative pharmaceuticals continues to rise, tert-butyl 4-5-(aminomethyl)-3-ethynyl-2-methylphenylpiperazine-1-carboxylate remains a compound of significant interest. Its unique combination of functional groups and synthetic accessibility positions it as a key player in the next generation of drug candidates. Future research is expected to focus on expanding its utility in personalized medicine and combinatorial chemistry, further solidifying its place in the scientific community.